Cas no 2866254-42-2 ((αR)-α-(1-Methylethyl)-1,2,4-triazolo[4,3-a]pyridine-3-methanamine)

• Product Name: (αR)-α-(1-Methylethyl)-1,2,4-triazolo[4,3-a]pyridine-3-methanamine
• CAS No: 2866254-42-2
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 6431232
• Update Time: 2025-10-29

(αR)-α-(1-Methylethyl)-1,2,4-triazolo[4,3-a]pyridine-3-methanamine Chemical and Physical Properties

Names and Identifiers

• (αR)-α-(1-Methylethyl)-1,2,4-triazolo[4,3-a]pyridine-3-methanamine

• Inchi： 1S/C10H14N4/c1-7(2)9(11)10-13-12-8-5-3-4-6-14(8)10/h3-7,9H,11H2,1-2H3/t9-/m1/s1
• InChI Key： MECUKSMMKPCGQW-SECBINFHSA-N
• SMILES： C12=NN=C([C@@H](C(C)C)N)N1C=CC=C2

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.96±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on (αR)-α-(1-Methylethyl)-1,2,4-triazolo[4,3-a]pyridine-3-methanamine

Introduction to (αR)-α-(1-Methylethyl)-1,2,4-triazolo[4,3-a]pyridine-3-methanamine (CAS No. 2866254-42-2)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, (αR)-α-(1-Methylethyl)-1,2,4-triazolo[4,3-a]pyridine-3-methanamine, identified by its CAS number 2866254-42-2, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound belongs to the triazolopyridine class, a heterocyclic structure known for its broad spectrum of biological activities.

The molecular framework of (αR)-α-(1-Methylethyl)-1,2,4-triazolo[4,3-a]pyridine-3-methanamine consists of a pyridine ring fused with a triazole moiety, which is further substituted with an amine group at the 3-position. The presence of the (αR) configuration indicates a specific stereochemical arrangement that can influence its pharmacological properties. This stereochemistry is crucial in determining the compound's interactions with biological targets and its overall efficacy.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their therapeutic potential. Triazolopyridines have emerged as a promising class of molecules due to their ability to modulate various biological pathways. Studies have shown that these compounds can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders. The structural versatility of triazolopyridines allows for the design of derivatives with enhanced binding affinity and selectivity.

One of the most compelling aspects of (αR)-α-(1-Methylethyl)-1,2,4-triazolo[4,3-a]pyridine-3-methanamine is its potential as a scaffold for drug discovery. The compound's unique combination of functional groups makes it an attractive candidate for further chemical modification. Researchers have been exploring various synthetic strategies to derive analogs with improved pharmacokinetic profiles and reduced side effects. These efforts are supported by computational modeling and high-throughput screening techniques, which aid in identifying promising candidates for further investigation.

The amine group at the 3-position of the triazolopyridine core is particularly noteworthy. Amines are well-known pharmacophores that can participate in hydrogen bonding interactions with biological targets. This feature makes (αR)-α-(1-Methylethyl)-1,2,4-triazolo[4,3-a]pyridine-3-methanamine a valuable starting point for designing molecules that can interact with proteins and enzymes in a targeted manner. Additionally, the (αR) configuration may influence the compound's solubility and metabolic stability, factors that are critical for drug development.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of heterocyclic compounds. The (αR) configuration of (αR)-α-(1-Methylethyl)-1,2,4-triazolo[4,3-a]pyridine-3-methanamine has been shown to confer specific interactions with biological targets compared to its enantiomer. This differential binding can lead to distinct pharmacological effects, making it essential to carefully consider stereochemical aspects during drug design.

The synthesis of (αR)-α-(1-Methylethyl)-1,2,4-triazolo[4,3-a]pyridine-3-methanamine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing complex molecular frameworks efficiently.

In conclusion, (αR)-α-(1-Methylethyl)-1,2,4-triazolo[4,3-a]pyridine-3-methanamine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential applications make it a valuable compound for further research and development. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.